(Z)-N-(3-(dimethylamino)propyl)-N-(4-methylbenzo[d]thiazol-2-yl)-3-(4-nitrophenyl)acrylamide hydrochloride
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Description
(Z)-N-(3-(dimethylamino)propyl)-N-(4-methylbenzo[d]thiazol-2-yl)-3-(4-nitrophenyl)acrylamide hydrochloride is a useful research compound. Its molecular formula is C22H25ClN4O3S and its molecular weight is 460.98. The purity is usually 95%.
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Scientific Research Applications
Recognition of Hydrophilic Amino and N,N-Dimethylamino Compounds
- This compound has been utilized in the recognition of hydrophilic amino and N,N-dimethylamino compounds, transferring them from aqueous solutions to organic media. However, it was found ineffective in recognizing certain hydrophilic compounds (Sawada et al., 2000).
Building Blocks in Heterocyclic Preparations
- The compound serves as a building block in the synthesis of various heterocyclic compounds, such as pyrazoles and pyrazolopyridazines. Enaminones derived from similar compounds have shown biological activities like antitumor, antibacterial, and anticonvulsant properties (Gomha & Abdel‐Aziz, 2012).
Antioxidant Activity
- Derivatives of this compound have demonstrated significant antioxidant activity. They inhibit the superoxide generation ability of mitochondria in both liver and tumor tissues in rats, indicating potential therapeutic applications (Kushnir et al., 2015).
Anti-inflammatory Activity
- Related compounds have been synthesized with demonstrated anti-inflammatory activity. This suggests potential applications in the development of nonsteroidal anti-inflammatory drugs (Lynch et al., 2006).
Synthesis of Substituted Thiazolo-Benzimidazole Derivatives
- The compound has been used in the synthesis of substituted thiazolo-benzimidazole derivatives, showcasing its versatility in organic synthesis and potential pharmaceutical applications (Abdou et al., 2016).
Cytotoxic Activity and Tubulin Polymerization Inhibition
- Derivatives of this compound have shown cytotoxic activity against various human cancer cell lines and have been evaluated as tubulin polymerization inhibitors, indicating potential in cancer therapy (Kamal et al., 2014).
Properties
IUPAC Name |
(Z)-N-[3-(dimethylamino)propyl]-N-(4-methyl-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)prop-2-enamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O3S.ClH/c1-16-6-4-7-19-21(16)23-22(30-19)25(15-5-14-24(2)3)20(27)13-10-17-8-11-18(12-9-17)26(28)29;/h4,6-13H,5,14-15H2,1-3H3;1H/b13-10-; |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLSOQJUDNKUHRV-ALUHPYBCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=N2)N(CCCN(C)C)C(=O)C=CC3=CC=C(C=C3)[N+](=O)[O-].Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C2C(=CC=C1)SC(=N2)N(CCCN(C)C)C(=O)/C=C\C3=CC=C(C=C3)[N+](=O)[O-].Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.